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Compound of Interest

1-Decyl-3-methylimidazolium
Compound Name:
chloride

Cat. No.: B067855

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Decyl-3-methylimidazolium
chloride ([C10MIM]CI), an ionic liquid with significant applications across various scientific
disciplines. The document details its chemical structure, physicochemical properties, synthesis,
and key applications, with a focus on presenting quantitative data and experimental
methodologies for a technical audience.

Chemical Identity and Structure

1-Decyl-3-methylimidazolium chloride is an organic salt belonging to the imidazolium class

of ionic liquids.[1] It is characterized by a positively charged imidazolium ring with a methyl and
a decyl substituent, and a chloride anion.[1] This amphiphilic structure, with a polar imidazolium
head and a nonpolar decyl tail, is responsible for its unique properties and diverse applications.

[2]
Below is the chemical structure of 1-Decyl-3-methylimidazolium chloride:
Caption: Chemical structure of 1-Decyl-3-methylimidazolium chloride.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 1-decyl-3-methylimidazol-3-ium chloride[1][2]
CAS Number 171058-18-7[2][3]

Molecular Formula C14H27CIN2[1][4]

Molecular Weight 258.83 g/mol [1][2][4]

CCCCCCCCCCN1C=C--INVALID-LINK--C.[CI-]

SMILES String 5]

InChl Key HTZVLLVRIHAJIF-UHFFFAOYSA-M[2][6]

Physicochemical Properties

1-Decyl-3-methylimidazolium chloride is typically a colorless to light yellow viscous liquid at
room temperature.[4][7] Its physical and chemical properties are summarized in the table
below.

Table 2: Physicochemical Data

Property Value

Appearance Colorless to slightly yellow liquid[4][7]
Density 0.99 g/mL (at 25 °C)[4][5]

Melting Point 37 °C[5]

Refractive Index n20/D 1.50[4]

Water Solubility Soluble[7]

Thermal Stability Stable up to 300°C[7]

Synthesis and Experimental Protocols

The most common method for synthesizing 1-Decyl-3-methylimidazolium chloride is through
the quaternization of 1-methylimidazole with 1-chlorodecane.[2][5][8] This is a type of N-
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alkylation reaction.[2]

1-Methylimidazole 1-Chlorodecane

Quaternization Reaction
(Reflux)

1-Decyl-3-methylimidazolium chloride

Purification
(e.g., Solvent Evaporation)

Purified [C1OMIM]CI

Click to download full resolution via product page
Caption: General synthesis workflow for 1-Decyl-3-methylimidazolium chloride.
A typical laboratory-scale synthesis protocol is as follows:

» Reactant Preparation: Equimolar amounts of 1-methylimidazole and 1-chlorodecane are
used. For instance, 40 mmol (3.24 g) of 1-methylimidazole and 40 mmol of 1-chlorodecane.

e Reaction: The reactants are mixed, often without a solvent, and heated under reflux. The
reaction progress can be monitored by techniques such as thin-layer chromatography.

 Purification: After the reaction is complete, the resulting product is purified. This often
involves removing any unreacted starting materials by washing with a suitable solvent (e.g.,
ethyl acetate). The final product is then dried under vacuum to remove any residual solvent.
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Spectral Data

Nuclear Magnetic Resonance (NMR) spectroscopy is a key technique for characterizing the
structure of 1-Decyl-3-methylimidazolium chloride.

¢ IH NMR: The *H NMR spectrum will show characteristic peaks for the protons on the
imidazolium ring, the methyl group, and the decyl chain. The chemical shift of the proton at
the C2 position of the imidazolium ring is particularly sensitive to the solvent environment
and ion pairing.[9]

e 13C NMR: The 3C NMR spectrum provides information on the carbon skeleton of the
molecule.

Detailed NMR studies have been conducted to investigate the effects of different solvents on
the ion pairing of [CLOMIM]CI.[9] For experimental details on NMR sample preparation, a
common procedure involves drying the ionic liquid under vacuum at an elevated temperature
(e.g., 333 K for 24 hours) and preparing solutions in deuterated solvents within NMR tubes.[9]

Applications in Research and Development

The unique properties of 1-Decyl-3-methylimidazolium chloride make it a versatile
compound in various fields.

Table 3: Applications of 1-Decyl-3-methylimidazolium chloride
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Field Application

G — A greener alternative to volatile organic solvents
reen Chemistry ) ) )
in chemical reactions.[4]

Used as an electrolyte in batteries and
Electrochemistry supercapacitors due to its ionic conductivity and

wide electrochemical window.[2][4][7]

Acts as a catalyst and a solvent in organic
Catalysis synthesis, potentially increasing reaction rates
and yields.[2][7]

Functions as a structure-directing agent in the
Nanomaterial Synthesis synthesis of mesoporous materials and

nanoparticles.[2]

Employed in the extraction and purification of

Biotechnology ) ) -
biomolecules and as a protein stabilizer.[4][7]
) Investigated as a drug delivery agent and as a
Pharmaceuticals o
solubilizer for poorly soluble drugs.[7]
Its amphiphilic nature allows it to act as a
Surfactant

surfactant.[2][7]

Safety and Handling

1-Decyl-3-methylimidazolium chloride is classified as an irritant. Proper safety precautions
should be taken when handling this chemical.

Table 4: GHS Hazard Information

Hazard Class Hazard Statement
Skin irritation (Category 2) H315: Causes skin irritation[1][3]
Eye irritation (Category 2) H319: Causes serious eye irritation[1][3]

Specific target organ toxicity - single exposure ] o
H335: May cause respiratory irritation[1][3]
(Category 3)
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e Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and a lab
coat.[3]

e Handling: Avoid contact with skin, eyes, and inhalation of vapors.[3] Use in a well-ventilated
area or under a fume hood.

» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[10] It may
be hygroscopic and moisture-sensitive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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